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Compound of Interest

Compound Name: Triallyl(3-bromopropyl)silane

CAS No.: 193828-86-3

Cat. No.: B8535153

Get Quote

Executive Summary & Immediate Action
Waste Classification:Halogenated Organic Solvent/Waste.

Primary Hazards: Combustible Liquid, Skin/Eye Irritant.

Critical Restriction:DO NOT mix with strong acids (exothermic protodesilylation) or strong

oxidizers.

Water Sensitivity: Low. Unlike chlorosilanes, this compound is generally stable to moisture

and does not require aqueous quenching prior to disposal.

Chemical Profile & Hazard Identification
Understanding the molecular behavior of this organosilane is the prerequisite for safe disposal.
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Property Description Operational Implication

Chemical Name Triallyl(3-bromopropyl)silane CAS: 51826-90-5

Structure
Contains 3 reactive allyl

groups and 1 alkyl bromide.[1]

Flash Point
> 70°C (Estimate based on

analogs)

Class IIIA Combustible Liquid.

Keep away from heat/sparks.

[1][2][3][4][5]

Reactivity
Acid-Sensitive, Oxidizer-

Sensitive

Stable to water. Slowly

degrades in UV/light.

Toxicity Irritant (Skin/Eyes/Respiratory)
Standard PPE (Nitrile gloves,

goggles, lab coat) required.

Pre-Disposal Assessment (The "Stop & Think" Step)
Before moving the container, perform this logic check to determine the correct waste stream.
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CRITICAL CHECK

Start: Waste Identification

Is the waste pure
Triallyl(3-bromopropyl)silane?

Is it a reaction mixture?

No

DISPOSAL PATH A:
Halogenated Organic Waste

Yes (Contains Br)

Identify Primary Solvent

Solvent is DCM, Chloroform,
or Waste contains >1% Halogens

DISPOSAL PATH B:
Non-Halogenated Waste

(Only if <1% Halogen content)

Solvent is Acetone/Hexane
AND Halogen content <1%

Click to download full resolution via product page

Figure 1: Waste Stream Decision Tree. Note that because the neat compound contains

Bromine, it defaults to the Halogenated stream.

Step-by-Step Disposal Protocol
A. Container Selection & Labeling

Material: Use High-Density Polyethylene (HDPE) or Glass containers.

Expert Insight: Avoid unlined metal cans if the waste might contain acidic impurities

(common in synthesis byproducts), as this can corrode the metal and lead to leaks.
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Labeling:

Attach a hazardous waste tag immediately upon the first addition of waste.

Constituents: List "Triallyl(3-bromopropyl)silane" explicitly.

Hazard Checkboxes: Mark "Flammable/Combustible" and "Toxic/Irritant".

Critical Note: Write "CONTAINS HALOGENS (Bromine)" clearly on the tag. This ensures

the waste contractor incinerates it in a facility equipped with HBr scrubbers [1].

B. Transfer & Segregation
Segregation: Place the waste container in the Halogenated Solvents satellite accumulation

area.

Keep Away From: Oxidizing acids (Nitric, Perchloric) and radical initiators (peroxides). The

allyl groups can polymerize exothermically if initiated by strong oxidizers [2].

No Quenching Needed: Unlike chlorosilanes (e.g., Trichlorosilane), this compound does not

react violently with moisture. Do not add water or sodium bicarbonate; this increases waste

volume unnecessarily and creates a multiphase mixture that is harder to incinerate.

C. Empty Container Management
Triple Rinse: If the bottle is empty, triple rinse it with a compatible solvent (e.g., acetone or

hexanes).

Rinsate Disposal: Pour the rinsate into the Halogenated Waste container (due to the bromine

content of the residue).

Defacing: Deface the label and mark "EMPTY" before discarding the glass bottle in the

designated glass trash or recycling bin, adhering to local facility rules.

Emergency Spill Response
In the event of a spill (>10 mL), follow this workflow.
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Spill Detected 1. Evacuate Area
(If >100mL or fumes present)

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. Containment
Use Absorbent Pads/Vermiculite

4. Clean Up
Sweep into bag, wipe with Acetone

5. Disposal
Tag as Halogenated Solid Waste

Click to download full resolution via product page

Figure 2: Emergency Spill Response Workflow.

Operational Note: Do not use sawdust or paper towels if the spill is mixed with oxidizers. Use

inert absorbents like vermiculite or clay (kitty litter) to prevent potential ignition.

Technical Deep Dive: The "Why" Behind the
Protocol
Why "Halogenated"?
Regulatory bodies (EPA in the US) strictly regulate the incineration of halogenated compounds.

Burning bromine-containing organics generates Hydrogen Bromide (HBr) gas, which is

corrosive and toxic. Waste facilities must use specific incinerators with alkaline scrubbers to

neutralize these gases. Mislabeling this as "Non-Halogenated" can damage incinerator

infrastructure and lead to severe fines [3].

Why No Water Quench?
Many researchers confuse allylsilanes with chlorosilanes.

Chlorosilanes (Si-Cl): Hydrolyze instantly in air/water to release HCl gas. Must be quenched.

Allylsilanes (Si-CH₂CH=CH₂): The Si-C bond is stable to water under neutral conditions.

Hydrolysis requires strong acid catalysis. Therefore, adding water to Triallyl(3-
bromopropyl)silane does nothing but create a biphasic waste stream that is more

expensive to dispose of [4].

Reactivity Watchout
The "Triallyl" functionality means the molecule has three alkene groups. While stable in

storage, contact with electrophiles (like strong acids) or radical sources can initiate reactions.
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Acid Contact: Reaction with strong acid (e.g., HCl, H₂SO₄) can cause protodesilylation,

cleaving the allyl group and releasing propylene gas (flammable) [5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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